Cas no 552854-97-4 ([2-Methyl-4-(2,4,5-trimethyl-phenyl)-thiazol-5-yl]-acetic acid)

• Product Name: [2-Methyl-4-(2,4,5-trimethyl-phenyl)-thiazol-5-yl]-acetic acid
• CAS No: 552854-97-4
• MF: C₁₅H₁₇NO₂S
• MW: 275.36598277092
• CID: 5233573
• Update Time: 2026-03-08

[2-Methyl-4-(2,4,5-trimethyl-phenyl)-thiazol-5-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [2-Methyl-4-(2,4,5-trimethyl-phenyl)-thiazol-5-yl]-acetic acid

• Inchi： 1S/C15H17NO2S/c1-8-5-10(3)12(6-9(8)2)15-13(7-14(17)18)19-11(4)16-15/h5-6H,7H2,1-4H3,(H,17,18)
• InChI Key： GMBBSAXWVJAYLP-UHFFFAOYSA-N
• SMILES： S1C(CC(O)=O)=C(C2=CC(C)=C(C)C=C2C)N=C1C

Additional information on [2-Methyl-4-(2,4,5-trimethyl-phenyl)-thiazol-5-yl]-acetic acid

[2-Methyl-4-(2,4,5-trimethyl-phenyl)-thiazol-5-yl]-acetic acid

[2-Methyl-4-(2,4,5-trimethyl-phenyl)-thiazol-5-yl]-acetic acid is a compound with the CAS number 552854-97-4, which has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of thiazole derivatives, which are known for their versatility and wide-ranging biological activities. The structure of this compound is characterized by a thiazole ring system substituted with a methyl group at the 2-position and a 2,4,5-trimethylphenyl group at the 4-position. Additionally, the acetic acid moiety attached to the thiazole ring further enhances its chemical reactivity and functional versatility.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly in the development of novel therapeutic agents. The [2-Methyl-4-(2,4,5-trimethyl-phenyl)-thiazol-5-yl]-acetic acid compound has been investigated for its potential as an anti-inflammatory agent. Researchers have found that this compound exhibits significant inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. This makes it a promising candidate for the development of new anti-inflammatory drugs with improved efficacy and reduced side effects compared to conventional treatments.

Moreover, the CAS No 552854-97-4 compound has been explored for its potential in cancer therapy. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. The presence of the thiazole ring system in its structure contributes to its ability to interact with cellular targets effectively, making it a valuable molecule for further investigation in oncology research.

In addition to its therapeutic applications, [2-Methyl-4-(2,4,5-trimethyl-phenyl)-thiazol-5-yl]-acetic acid has also been studied for its role in agrochemicals. Its ability to inhibit plant pathogens and regulate plant growth has positioned it as a potential candidate for developing eco-friendly pesticides and growth regulators. This dual functionality underscores the importance of this compound in both medical and agricultural sectors.

The synthesis of this compound involves a multi-step process that combines organic synthesis techniques with advanced purification methods. Researchers have optimized the synthesis pathway to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and potential commercial applications. The use of green chemistry principles in its synthesis further enhances its sustainability profile.

Despite its promising potential, further research is required to fully understand the pharmacokinetics, toxicity profile, and long-term effects of CAS No 552854-97-4. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate its development into clinically relevant therapeutics or agrochemicals.

In conclusion, [2-Methyl-4-(2,4,5-trimethyl-phenyl)-thiazol-5-yl]-acetic acid (CAS No 552854-97-) represents a valuable addition to the portfolio of thiazole derivatives with diverse applications across multiple industries. Its unique chemical structure and promising biological activities make it a focal point for ongoing research aimed at harnessing its full potential for human benefit.